Cas no 2138145-26-1 (5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde
• CAS No: 2138145-26-1
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 5821936
• PubChem ID: 165777855
• Update Time: 2025-05-25

5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138145-26-1
• 5-(3-bromo-2-methylphenyl)pyridine-3-carbaldehyde
• EN300-716061
• 5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde

• Inchi： 1S/C13H10BrNO/c1-9-12(3-2-4-13(9)14)11-5-10(8-16)6-15-7-11/h2-8H,1H3
• InChI Key： JTWLJGDXAVQTIU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=NC=C(C=O)C=2)=C1C

Computed Properties

• Exact Mass: 274.99458g/mol
• Monoisotopic Mass: 274.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Additional information on 5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde

5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde

The compound 5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde, with the CAS number 2138145-26-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an aldehyde group and a substituted phenyl ring. The presence of the bromine atom and the methyl group at specific positions on the phenyl ring introduces interesting electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. Researchers have explored its ability to modulate cellular pathways, particularly in cancer biology, where it has shown potential as an anticancer agent. The substitution pattern on the phenyl ring plays a crucial role in determining its bioavailability and efficacy, which are critical factors in drug design.

In addition to its biological applications, 5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde has also found use in materials science. Its electronic properties make it suitable for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. The aldehyde group serves as a reactive site for further functionalization, enabling the creation of more complex molecular architectures. Recent advancements in synthetic methodologies have improved the efficiency of its synthesis, making it more accessible for large-scale production.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials like pyridine derivatives and aromatic aldehydes. The key steps include nucleophilic substitution reactions and coupling reactions, which are optimized to ensure high yields and purity. The use of modern catalytic systems has further enhanced the selectivity and sustainability of these processes.

From a chemical standpoint, 5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde exhibits interesting reactivity due to the electron-withdrawing effects of the aldehyde group and the electron-donating effects of the methyl group on the phenyl ring. These opposing effects create a dynamic electronic environment that can be exploited in various chemical transformations. For instance, its reactivity towards nucleophiles makes it a useful building block in organic synthesis.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that it exhibits strong fluorescence under certain conditions, which could be harnessed for applications in sensing and imaging technologies. The bromine atom's presence significantly influences its emission characteristics, providing a tunable platform for developing new sensors.

In conclusion, 5-(3-Bromo-2-methylphenyl)pyridine-3-carbaldehyde is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.